Cas no 1261888-76-9 (3-Fluoro-4-(3-methylsulfonylphenyl)phenol)

• Product Name: 3-Fluoro-4-(3-methylsulfonylphenyl)phenol
• CAS No: 1261888-76-9
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• MDL: MFCD18313995
• CID: 2761434
• PubChem ID: 53219672
• Update Time: 2025-08-04

3-Fluoro-4-(3-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(3-methylsulfonylphenyl)phenol, 95%
• 3-FLUORO-4-(3-METHYLSULFONYLPHENYL)PHENOL
• DTXSID10684496
• MFCD18313995
• 2-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-4-ol
• 1261888-76-9
• 3-Fluoro-4-(3-methylsulfonylphenyl)phenol

• MDL： MFCD18313995
• Inchi： 1S/C13H11FO3S/c1-18(16,17)11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14/h2-8,15H,1H3
• InChI Key： IIBWNQHKSLOLKL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=CC(=CC=2F)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 266.04129354Da
• Monoisotopic Mass: 266.04129354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-Fluoro-4-(3-methylsulfonylphenyl)phenol

Introduction to 3-Fluoro-4-(3-methylsulfonylphenyl)phenol (CAS No: 1261888-76-9)

3-Fluoro-4-(3-methylsulfonylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 1261888-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, featuring both fluoro and sulfonyl substituents, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 3-Fluoro-4-(3-methylsulfonylphenyl)phenol consists of a phenolic core substituted with a fluoro group at the 3-position and a 3-methylsulfonyl group at the 4-position of a second phenyl ring. This arrangement imparts specific electronic and steric characteristics to the molecule, making it a promising candidate for further investigation in drug discovery and development. The presence of the fluoro group, known for its ability to modulate metabolic stability and binding affinity, alongside the methylsulfonyl moiety, which can enhance lipophilicity and binding interactions, makes this compound particularly intriguing for medicinal chemists.

In recent years, there has been a growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The introduction of fluorine atoms into molecular structures has been widely recognized for its ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. 3-Fluoro-4-(3-methylsulfonylphenyl)phenol exemplifies this trend, as its structural features are likely to contribute to favorable pharmacokinetic profiles. Studies have shown that fluorinated phenols can exhibit potent antioxidant, anti-inflammatory, and anticancer activities, making them valuable scaffolds for developing new therapeutic agents.

One of the most compelling aspects of 3-Fluoro-4-(3-methylsulfonylphenyl)phenol is its potential as a building block for more complex drug molecules. Medicinal chemists often use such compounds as starting points to design novel inhibitors or agonists targeting specific biological pathways. The combination of the fluoro and sulfonyl groups in this molecule provides multiple sites for functionalization, allowing for the creation of derivatives with tailored biological activities. For instance, modifications at the phenolic hydroxyl group could lead to the development of new enzyme inhibitors or receptor modulators.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. 3-Fluoro-4-(3-methylsulfonylphenyl)phenol has been subjected to virtual screening studies to evaluate its interactions with various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for further optimization.

The synthesis of 3-Fluoro-4-(3-methylsulfonylphenyl)phenol presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made it possible to access such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to construct the desired framework efficiently. The successful synthesis of this compound underscores the growing capability in organic synthesis to produce complex pharmaceutical intermediates.

In addition to its synthetic significance, 3-Fluoro-4-(3-methylsulfonylphenyl)phenol holds promise for applications beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science, particularly in the development of advanced polymers or liquid crystals where fluorinated aromatic compounds are known to enhance material properties such as thermal stability and optical activity.

The safety profile of 3-Fluoro-4-(3-methylsulfonylphenyl)phenol is another critical aspect that warrants careful consideration. While preliminary studies suggest that this compound exhibits moderate solubility in organic solvents, further toxicological evaluations are necessary to assess its potential hazards. As with any chemical compound intended for use in pharmaceutical applications, rigorous testing is essential to ensure that it meets safety standards before being considered for clinical use.

Future research directions involving 3-Fluoro-4-(3-methylsulfonylphenyl)phenol may include exploring its interactions with biological targets at a more detailed level using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies could provide valuable insights into how the compound binds to its targets and how modifications can be made to enhance its potency and selectivity.

The integration of machine learning algorithms into drug discovery processes has also opened new avenues for investigating compounds like 3-Fluoro-4-(3-methylsulfonylphenyl)phenol. Predictive models can help identify optimal synthetic routes and predict biological activities based on structural features alone. This approach could significantly reduce the time and resources required to develop new drug candidates.

In conclusion, 3-Fluoro-4-(3-methylsulfonylphenyl)phenol (CAS No: 1261888-76-9) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry and materials science. Its unique structural features make it an attractive candidate for further investigation, offering opportunities for developing novel therapeutic agents and advanced materials. As research continues in this area, 1261888-76-9 may play a pivotal role in shaping future advancements in drug discovery.